Cas no 671200-86-5 (3-amino-2-(3,4-dichlorobenzoyl)-4-ethyl-7,7-dimethyl-5H,6H,7H,8H-thieno2,3-bquinolin-5-one)

• Product Name: 3-amino-2-(3,4-dichlorobenzoyl)-4-ethyl-7,7-dimethyl-5H,6H,7H,8H-thieno2,3-bquinolin-5-one
• CAS No: 671200-86-5
• MF: C₂₂H₂₀Cl₂N₂O₂S
• MW: 447.377402305603
• CID: 5419286
• Update Time: 2025-06-08

3-amino-2-(3,4-dichlorobenzoyl)-4-ethyl-7,7-dimethyl-5H,6H,7H,8H-thieno2,3-bquinolin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3,4-dichlorobenzoyl)-4-ethyl-7,7-dimethyl-7,8-dihydrothieno[2,3-b]quinolin-5(6H)-one
• 3-amino-2-(3,4-dichlorobenzoyl)-4-ethyl-7,7-dimethyl-5H,6H,7H,8H-thieno2,3-bquinolin-5-one

• Inchi： 1S/C22H20Cl2N2O2S/c1-4-11-16-14(8-22(2,3)9-15(16)27)26-21-17(11)18(25)20(29-21)19(28)10-5-6-12(23)13(24)7-10/h5-7H,4,8-9,25H2,1-3H3
• InChI Key： VCDHDJUVUCSIQX-UHFFFAOYSA-N
• SMILES： C1(C(=O)C2C=CC(=C(Cl)C=2)Cl)SC2=C(C(CC)=C3C(CC(CC3=O)(C)C)=N2)C=1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-amino-2-(3,4-dichlorobenzoyl)-4-ethyl-7,7-dimethyl-5H,6H,7H,8H-thieno2,3-bquinolin-5-one

Introduction to 3-amino-2-(3,4-dichlorobenzoyl)-4-ethyl-7,7-dimethyl-5H,6H,7H,8H-thieno2,3-bquinolin-5-one (CAS No. 671200-86-5)

The compound 3-amino-2-(3,4-dichlorobenzoyl)-4-ethyl-7,7-dimethyl-5H,6H,7H,8H-thieno2,3-bquinolin-5-one, identified by its CAS number 671200-86-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines elements of thieno[2,3-b]quinolinone scaffolds with functionalized aromatic groups, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

Recent studies have highlighted the potential of thieno[2,3-b]quinolinone derivatives as scaffolds for developing novel bioactive compounds. The structural features of 3-amino-2-(3,4-dichlorobenzoyl)-4-ethyl-7,7-dimethyl-5H,6H,7H,8H-thieno2,3-bquinolin-5-one include a central quinolinone ring system appended with an amino group at the 3-position and a 3,4-dichlorobenzoyl moiety at the 2-position. Additionally, the presence of an ethyl group at the 4-position and dimethyl substituents at the 7-position contributes to its unique physicochemical properties and biological activity.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple binding sites. The amino group at the 3-position can engage in hydrogen bonding interactions with polar residues in protein active sites, while the dichlorobenzoyl group provides hydrophobic interactions and may also participate in π-stacking interactions. These features make it an attractive candidate for designing molecules with enhanced binding affinity and selectivity.

The thieno[2,3-b]quinolinone core is known for its structural versatility and has been explored in various therapeutic contexts. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The specific modifications present in 3-amino-2-(3,4-dichlorobenzoyl)-4-ethyl-7,7-dimethyl-5H,6H,7H,8H-thieno2,3-bquinolin-5-one are designed to fine-tune its biological activity and optimize its pharmacokinetic profile.

In terms of synthetic chemistry, the preparation of this compound involves multi-step organic transformations that highlight the expertise required to construct complex heterocyclic systems. The synthesis typically begins with the formation of the thieno[2,3-b]quinolinone core followed by functionalization at various positions to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules like 3-amino-2-(3,4-dichlorobenzoyl)-4-ethyl-7,7-dimethyl-5H,6H,7H,8H-thieno2,3-bquinolin-5-one with greater accuracy. Molecular docking studies have been used to model its interactions with target proteins and assess its potential as an inhibitor or modulator of specific biological pathways. These computational approaches complement experimental efforts by providing insights into structure-function relationships.

The compound's potential applications extend beyond oncology. Given its structural complexity and functional diversity, 3-amino-2-(3,4-dichlorobenzoyl)-4-ethyl-7，